Cas no 1352166-93-8 (7-(4-bromophenyl)dibenzo[c,h]acridine)

7-(4-Bromophenyl)dibenzo[c,h]acridine is a polycyclic aromatic hydrocarbon (PAH) derivative featuring a dibenzoacridine core substituted with a 4-bromophenyl group. This compound is of interest in materials science and organic chemistry due to its extended π-conjugated system, which contributes to its potential applications in optoelectronic materials and organic semiconductors. The bromine substituent enhances its reactivity, making it a versatile intermediate for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its rigid, planar structure also lends itself to studies in molecular stacking and photophysical properties. The compound is typically utilized in research settings for developing advanced organic materials with tailored electronic characteristics.

7-(4-bromophenyl)dibenzo[c,h]acridine structure

1352166-93-8 structure

Product Name:7-(4-bromophenyl)dibenzo[c,h]acridine

CAS No:1352166-93-8

MF:C₂₇H₁₆BrN

MW:434.326645851135

CID:1243655

PubChem ID:86691486

Update Time:2025-05-27

7-(4-bromophenyl)dibenzo[c,h]acridine Chemical and Physical Properties

Names and Identifiers

- 7-(4-bromophenyl)dibenzo[c,h]acridine
- SCHEMBL14994072
- AVGDZCYDQIWNTK-UHFFFAOYSA-N
- 13-(4-bromophenyl)-2-azapentacyclo[12.8.0.0(3),(1)(2).0?,?.0(1)?,(2)(2)]docosa-1,3(12),4(9),5,7,10,13,15,17(22),18,20-undecaene
- 1352166-93-8
- Dibenz[c,h]acridine, 7-(4-bromophenyl)-
- G63962
- 7-(4-Bromophenyl)dibenz[c,h]acridine
- DB-263996
- Inchi： 1S/C27H16BrN/c28-20-13-9-19(10-14-20)25-23-15-11-17-5-1-3-7-21(17)26(23)29-27-22-8-4-2-6-18(22)12-16-24(25)27/h1-16H
- InChI Key： AVGDZCYDQIWNTK-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1C2C=CC3C=CC=CC=3C=2N=C2C3C=CC=CC=3C=CC=12

Computed Properties

Exact Mass: 433.04661g/mol
Monoisotopic Mass: 433.04661g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 29
Rotatable Bond Count: 1
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.3
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.444±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.4E-7 g/L) (25 ºC),

7-(4-bromophenyl)dibenzo[c,h]acridine Pricemore >>

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